2-{2-[2-(2-Methylphenoxy)ethylthio]benzimidazolyl}-1-morpholin-4-ylethan-1-one

• IUPAC Name: 2-[2-[2-(2-methylphenoxy)ethylsulfanyl]benzimidazol-1-yl]-1-morpholin-4-ylethanone
• InChI: InChI=1S/C22H25N3O3S/c1-17-6-2-5-9-20(17)28-14-15-29-22-23-18-7-3-4-8-19(18)25(22)16-21(26)24-10-12-27-13-11-24/h2-9H,10-16H2,1H3
• InChI Key: ZGSAHSXRLYFAQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCCSC2=NC3=CC=CC=C3N2CC(=O)N4CCOCC4
• Molecular Formula: C22H25N3O3S
• Molecular Weight: 411.5 g/mol

Description

2-{2-[2-(2-Methylphenoxy)ethylthio]benzimidazolyl}-1-morpholin-4-ylethan-1-one, also known as MPTB, is a synthetic compound that has been gaining attention in the scientific community due to its potential applications in biomedical research. MPTB belongs to the family of benzimidazole derivatives and has been shown to possess unique biochemical and physiological properties that make it a promising candidate for various research studies.

Mechanism of Action

2-{2-[2-(2-Methylphenoxy)ethylthio]benzimidazolyl}-1-morpholin-4-ylethan-1-one exerts its biological effects by inhibiting the activity of tubulin, a protein that is involved in cell division. This leads to the disruption of microtubule dynamics, which is essential for the growth and proliferation of cancer cells. 2-{2-[2-(2-Methylphenoxy)ethylthio]benzimidazolyl}-1-morpholin-4-ylethan-1-one has also been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine in the brain. This leads to an increase in the levels of acetylcholine, which is important for cognitive function.
Biochemical and Physiological Effects:
2-{2-[2-(2-Methylphenoxy)ethylthio]benzimidazolyl}-1-morpholin-4-ylethan-1-one has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce apoptosis in cancer cells, and inhibit the activity of acetylcholinesterase. 2-{2-[2-(2-Methylphenoxy)ethylthio]benzimidazolyl}-1-morpholin-4-ylethan-1-one has also been shown to have anti-inflammatory properties and can reduce the production of pro-inflammatory cytokines. Additionally, 2-{2-[2-(2-Methylphenoxy)ethylthio]benzimidazolyl}-1-morpholin-4-ylethan-1-one has been shown to have antioxidant properties and can scavenge free radicals.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-{2-[2-(2-Methylphenoxy)ethylthio]benzimidazolyl}-1-morpholin-4-ylethan-1-one in lab experiments is its ability to inhibit the growth of cancer cells. This makes it a promising candidate for the development of new anti-cancer drugs. 2-{2-[2-(2-Methylphenoxy)ethylthio]benzimidazolyl}-1-morpholin-4-ylethan-1-one has also been shown to have potential use in the treatment of neurodegenerative diseases. However, one of the limitations of using 2-{2-[2-(2-Methylphenoxy)ethylthio]benzimidazolyl}-1-morpholin-4-ylethan-1-one in lab experiments is its complex synthesis process. This requires expertise in organic chemistry and can limit its availability for research studies.

Future Directions

There are several future directions for the use of 2-{2-[2-(2-Methylphenoxy)ethylthio]benzimidazolyl}-1-morpholin-4-ylethan-1-one in scientific research. One area of interest is the development of new anti-cancer drugs based on 2-{2-[2-(2-Methylphenoxy)ethylthio]benzimidazolyl}-1-morpholin-4-ylethan-1-one. Another potential application is the use of 2-{2-[2-(2-Methylphenoxy)ethylthio]benzimidazolyl}-1-morpholin-4-ylethan-1-one in the treatment of neurodegenerative diseases. Additionally, further research is needed to understand the mechanism of action of 2-{2-[2-(2-Methylphenoxy)ethylthio]benzimidazolyl}-1-morpholin-4-ylethan-1-one and its potential use in other areas of biomedical research.

Synthesis Methods

The synthesis of 2-{2-[2-(2-Methylphenoxy)ethylthio]benzimidazolyl}-1-morpholin-4-ylethan-1-one involves a multi-step process that begins with the reaction of 2-mercaptobenzimidazole with 2-chloroethyl methyl ether to form 2-(2-methylthioethyl)benzimidazole. This is followed by the reaction of the intermediate product with 2-bromoethyl phenyl ether to form 2-{2-[2-(2-methylphenoxy)ethylthio]benzimidazolyl}-1-morpholin-4-ylethan-1-one. The synthesis process is complex and requires expertise in organic chemistry.

Scientific Research Applications

2-{2-[2-(2-Methylphenoxy)ethylthio]benzimidazolyl}-1-morpholin-4-ylethan-1-one has been shown to have potential applications in various scientific research studies. One of the major areas of interest is cancer research. 2-{2-[2-(2-Methylphenoxy)ethylthio]benzimidazolyl}-1-morpholin-4-ylethan-1-one has been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. This makes it a promising candidate for the development of new anti-cancer drugs. 2-{2-[2-(2-Methylphenoxy)ethylthio]benzimidazolyl}-1-morpholin-4-ylethan-1-one has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.